Cas no 945244-07-5 (1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid)

1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid structure
945244-07-5 structure
Product Name:1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
CAS No:945244-07-5
MF:C11H9NO3
MW:203.194062948227
CID:2138707
Update Time:2023-08-04

1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
    • MRBYETGWOTWPIY-UHFFFAOYSA-N
    • Cyclopropanecarboxylic acid, 1-(5-benzoxazolyl)-
    • 1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
    • Inchi: 1S/C11H9NO3/c13-10(14)11(3-4-11)7-1-2-9-8(5-7)12-6-15-9/h1-2,5-6H,3-4H2,(H,13,14)
    • InChI Key: MRBYETGWOTWPIY-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC3=C(C=2)N=CO3)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Topological Polar Surface Area: 63.3
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.